Cas no 1353987-61-7 ([1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1353987-61-7
• MF: C₁₉H₂₇ClN₂O₃
• MW: 366.882284402847
• CID: 2160307
• Update Time: 2025-06-18

[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester
• Benzyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)(isopropyl)carbamate
• AM94919
• [1-(2-Chloroacetyl)piperidin-3-ylmethyl]isopropylcarbamic acid benzyl ester

• Inchi： 1S/C19H27ClN2O3/c1-15(2)22(19(24)25-14-16-7-4-3-5-8-16)13-17-9-6-10-21(12-17)18(23)11-20/h3-5,7-8,15,17H,6,9-14H2,1-2H3
• InChI Key： DFMLXMAHFFHGKC-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(CN(C(=O)OCC2C=CC=CC=2)C(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 438
• Topological Polar Surface Area: 49.8

Additional information on [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester

Introduction to [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester and its significance in modern pharmaceutical research

The compound with the CAS number 1353987-61-7 is a fascinating molecule that has garnered attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. The chemical name, [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester, provides a detailed insight into its molecular architecture, which includes a piperidine ring, a chloro-acetyl moiety, an isopropyl carbamic acid benzyl ester group, and other functional elements. These components contribute to its diverse chemical properties and make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a significant surge in the interest of piperidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. Piperidine rings are commonly found in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The presence of the 2-Chloro-acetyl group in this compound adds another layer of complexity, as chloroacetyl groups are known to enhance the binding affinity and selectivity of molecules towards biological targets. This feature makes it particularly interesting for designing novel inhibitors and modulators of enzymatic pathways.

The isopropyl carbamic acid benzyl ester moiety is another critical component that contributes to the compound's pharmacological profile. Carbamic acid esters are often used in drug design due to their ability to form stable hydrogen bonds with biological targets, thereby increasing the efficacy of the drug. The benzyl ester group further enhances the solubility and bioavailability of the compound, making it more suitable for oral administration. These characteristics make this compound a valuable asset in the development of new therapeutic agents.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of piperidine derivatives in drug discovery. The compound with CAS number 1353987-61-7 has been investigated for its potential role in modulating various biological pathways. For instance, research has shown that piperidine-based compounds can interact with enzymes such as kinases and phosphodiesterases, which are key targets in cancer therapy. The specific arrangement of functional groups in this molecule may facilitate its binding to these enzymes, leading to potent inhibitory effects.

Moreover, the chloro-acetyl group has been found to enhance the metabolic stability of drug candidates by protecting them from rapid degradation by enzymatic processes. This property is particularly crucial for oral drugs, where metabolic stability directly impacts bioavailability. The benzyl ester group also plays a role in metabolic stability by reducing the susceptibility of the molecule to hydrolysis. These features make this compound an attractive candidate for further development into a lead compound for new drugs.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Piperidine derivatives are widely used as probes to study enzyme mechanisms and interactions. The unique structure of [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester makes it a valuable tool for understanding how small molecules interact with biological targets at the molecular level. This information can be crucial for designing more effective drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These techniques not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity, which are essential for producing biologically active compounds.

The pharmacokinetic properties of [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester have also been studied extensively. Researchers have focused on understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for determining optimal dosing regimens and predicting potential side effects. Advanced computational methods have been used to model these processes, providing valuable insights into how the compound behaves within living systems.

In conclusion, [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS number 1353987-61-7) is a promising molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in drug discovery and development. The presence of functional groups such as [1-(2-Chloro-acetyl)] and [isopropyl carbamic acid benzyl ester] contributes to its diverse biological activities and makes it a valuable tool for studying enzyme mechanisms and interactions. As research continues to uncover new applications for piperidine derivatives, compounds like this one will play an increasingly important role in shaping the future of medicine.